Cas no 1666171-29-4 (N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide)

• Product Name: N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide
• CAS No: 1666171-29-4
• MF: C₄₁H₅₄N₆S₂
• MW: 695.037666797638
• CID: 4610784
• Update Time: 2025-07-10

N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide Chemical and Physical Properties

Names and Identifiers

• CAY10711
• 2,6,12,16-Tetraazaheptadecanedithioamide, N1,N17-bis(2,2-diphenylethyl)-
• N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide

• Inchi： 1S/C41H54N6S2/c48-40(46-32-38(34-18-6-1-7-19-34)35-20-8-2-9-21-35)44-30-16-28-42-26-14-5-15-27-43-29-17-31-45-41(49)47-33-39(36-22-10-3-11-23-36)37-24-12-4-13-25-37/h1-4,6-13,18-25,38-39,42-43H,5,14-17,26-33H2,(H2,44,46,48)(H2,45,47,49)
• InChI Key： GVBYQYRUQTVCSX-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1)C1=CC=CC=C1)(=S)NCCCNCCCCCNCCCNC(NCC(C1=CC=CC=C1)C1=CC=CC=C1)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide

Recent Advances in the Study of N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide (CAS: 1666171-29-4)

The compound N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide (CAS: 1666171-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's role as a potent modulator of protein-protein interactions (PPIs), particularly in the context of cancer therapy. The molecule's dithioamide functional groups and tetraazaheptadecane backbone contribute to its high affinity for specific protein targets, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mechanisms, revealing insights into its selectivity and efficacy.

In vitro and in vivo studies have demonstrated that N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide exhibits significant anti-proliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to disrupt critical signaling pathways, such as the PI3K/AKT/mTOR axis, has been particularly noteworthy. These findings suggest its potential as a novel therapeutic agent for treating malignancies with high unmet medical needs.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution profiles, although challenges related to metabolic stability and toxicity remain to be addressed. Recent optimization efforts have focused on modifying the diphenylethyl substituents to enhance bioavailability while maintaining target engagement. These structural refinements have yielded derivatives with improved therapeutic indices, paving the way for preclinical development.

In conclusion, N1,N17-bis(2,2-diphenylethyl)-2,6,12,16-tetraazaheptadecanedithioamide represents a promising scaffold for the development of next-generation therapeutics targeting protein-protein interactions. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its applications beyond oncology, potentially encompassing inflammatory and neurodegenerative diseases. The compound's unique chemical properties and demonstrated biological activity underscore its significance in contemporary drug discovery.